5-(2-Aminoethoxy)-2-iodopyridine

• Molecular Formula: C7H9IN2O
• Molecular Weight: 264.06 g/mol
• IUPAC Name: 2-(6-iodopyridin-3-yl)oxyethanamine
• InChI: InChI=1S/C7H9IN2O/c8-7-2-1-6(5-10-7)11-4-3-9/h1-2,5H,3-4,9H2
• InChI Key: XQFUMQNLSRJIPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1OCCN)I

Description

5-(2-Aminoethoxy)-2-iodopyridine is a halogenated pyridine derivative characterized by an iodine atom at the 2-position and a 2-aminoethoxy group at the 5-position of the pyridine ring. Its synthesis typically involves nucleophilic substitution or cross-coupling reactions, leveraging the iodine atom as a reactive handle for further functionalization .

Key properties include:

• Molecular formula: C₆H₈IN₃O
• Molecular weight: 265.06 g/mol
• CAS Registry Number: 29958-12-1
• Applications: Intermediate in drug discovery, particularly for iodinated heterocycles in oncology and antimicrobial agents .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2-Aminoethoxy)-2-iodopyridine typically involves the iodination of a pyridine derivative followed by the introduction of the aminoethoxy group. One common method involves the reaction of 2-iodopyridine with 2-aminoethanol under basic conditions to form the desired product. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) at elevated temperatures.

Industrial Production Methods

Industrial production of 5-(2-Aminoethoxy)-2-iodopyridine may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

5-(2-Aminoethoxy)-2-iodopyridine can undergo various types of chemical reactions, including:

Substitution Reactions: The iodine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction Reactions: The aminoethoxy group can be oxidized or reduced to form different functional groups.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki or Heck coupling, to form more complex molecules.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like sodium azide or thiourea, often in the presence of a catalyst such as palladium.

Oxidation Reactions: Oxidizing agents like hydrogen peroxide or potassium permanganate can be used.

Reduction Reactions: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridines, while oxidation and reduction reactions can produce different functionalized derivatives.

Scientific Research Applications

5-(2-Aminoethoxy)-2-iodopyridine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound can be used in the study of enzyme mechanisms and as a probe in biochemical assays.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-(2-Aminoethoxy)-2-iodopyridine depends on its specific application. In biochemical assays, it may interact with enzymes or receptors, affecting their activity. The aminoethoxy group can form hydrogen bonds with biological molecules, while the iodine atom can participate in halogen bonding, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

2-Amino-5-iodopyridine

• Structure: Lacks the ethoxy spacer, featuring only an amino group at the 5-position and iodine at the 2-position.
• Key Differences: Reduced steric hindrance and increased nucleophilicity at the amino group compared to the aminoethoxy substituent in 5-(2-Aminoethoxy)-2-iodopyridine. Higher reactivity in cross-coupling reactions due to the absence of the ethoxy group, which may stabilize or hinder certain intermediates. Applications: Used in synthesizing antiviral agents and fluorescence probes .

6-[(2-Aminoethoxy)methyl]-4-(2-chlorophenyl)-1,4-dihydropyridine-3-carboxylic acid

• Structure: A dihydropyridine derivative with a 2-aminoethoxy methyl group, a chlorophenyl substituent, and a carboxylic acid group.
• Key Differences: The dihydropyridine core confers calcium channel modulation activity, unlike the pyridine ring in 5-(2-Aminoethoxy)-2-iodopyridine. The carboxylic acid group enhances solubility and biological targeting, making it relevant in cardiovascular drug development (e.g., O-Desmethyl Amlodipine) .

5-(2-Aminoethyl)uridine (5-NedU)

• Structure: A hypermodified nucleoside with a 2-aminoethyl group appended to uridine.
• Key Differences: Functions in bacteriophage DNA to evade host restriction enzymes, unlike the synthetic small-molecule applications of 5-(2-Aminoethoxy)-2-iodopyridine. Biosynthesized via phage-encoded alkylamine transferases, highlighting its natural origin versus the synthetic routes for iodopyridines .